Cas no 108886-01-7 (4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(2S)- (9CI))

• Product Name: 4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(2S)- (9CI)
• CAS No: 108886-01-7
• MF: C₂₇H₃₂O₁₅
• MW: 596.533989906311
• CID: 153634
• Update Time: 2024-03-05

4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(2S)- (9CI)
• 4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(2S)-
• 4H-1-Benzopyran-4-one,2-[4-(D-apio-b-D-furanosyloxy)-3-methoxyphenyl]-7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-,(S)-
• Viscumneoside I
• 4H-1-Benzopyran-4-one, 2-[4-(D-apio-β-D-furanosyloxy)-3-methoxyphenyl]-7-(β-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-, (2S)-
• homoeriodictyol-7-O-beta-D-glucopyranoside-4'-O-beta-D-apiofuranoside

• Inchi： 1S/C27H32O15/c1-37-17-4-11(2-3-15(17)41-26-24(35)27(36,9-29)10-38-26)16-7-14(31)20-13(30)5-12(6-18(20)40-16)39-25-23(34)22(33)21(32)19(8-28)42-25/h2-6,16,19,21-26,28-30,32-36H,7-10H2,1H3
• InChI Key： HGMGIRJXPKZTBP-UHFFFAOYSA-N
• SMILES： COC1C(OC2C(O)C(CO)(O)CO2)=CC=C(C2OC3C(=C(C=C(C=3)OC3C(O)C(O)C(O)C(CO)O3)O)C(=O)C2)C=1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• XLogP3: -1.65

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 942.7±65.0 °C(Predicted)
• PSA: 52.54
• pka: 7.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides